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Compound of Interest

Compound Name: Z-D-Phe-Pro-OH

Cat. No.: B100556 Get Quote

Despite a comprehensive search of scientific literature and chemical databases, the dipeptide

Z-D-Phe-Pro-OH, chemically identified as N-benzyloxycarbonyl-D-phenylalanyl-L-proline, does

not have any established relevance in the field of neuroscience. Currently, there is no available

data on its biological activity, mechanism of action, or potential therapeutic effects within the

central nervous system.

While the specific compound requested appears to be uninvestigated in a neurological context,

its constituent amino acids, Phenylalanine and Proline, are known to play significant roles in

brain function.

Phenylalanine is an essential amino acid and a precursor for the synthesis of several key

neurotransmitters, including dopamine, norepinephrine, and epinephrine. These

catecholamines are crucial for regulating mood, attention, and the body's stress response.

Deficiencies or metabolic disturbances of phenylalanine can have profound neurological

consequences.

Proline is a unique amino acid that provides structural rigidity to proteins. In the brain, L-proline

is involved in both excitatory and inhibitory neurotransmission and has been a subject of

research for its potential neuroprotective and neuromodulatory properties.[1][2]

The absence of research on Z-D-Phe-Pro-OH in neuroscience means there is no quantitative

data regarding its binding affinities, efficacy in neuronal models, or pharmacokinetic profiles to

summarize. Similarly, no established experimental protocols or signaling pathways involving

this specific dipeptide have been described in the scientific literature.
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Therefore, the creation of an in-depth technical guide, data tables, or pathway diagrams as

requested is not possible at this time due to the lack of foundational research on Z-D-Phe-Pro-
OH in the context of neuroscience. The compound remains a chemically defined entity without

a characterized biological role in this field. Further research would be required to determine if

this dipeptide has any potential significance for researchers, scientists, and drug development

professionals in neuroscience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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